Cas no 917-57-7 (Lithium, ethenyl- (9CI))

Lithium, ethenyl- (9CI) structure

Product Name:Lithium, ethenyl- (9CI)

CAS No:917-57-7

Molecular Formula:C₂H₃-^.Li+

Molecular Weight:33.98622

CID:807966

PubChem ID:637931

Lithium, ethenyl- (9CI) Properties

Names and Identifiers

- Lithium, ethenyl- (9CI)
- lithium,ethene
- VINYL LITHIUM
- VINYL LITHIUM (THF SOLUTION)
- ethenyllithium
- lithium ethenide
- lithium,ethenyl
- PGOLTJPQCISRTO-UHFFFAOYSA-N
- EINECS 213-028-5
- lithium;ethene
- CHEBI:51472
- DTXSID10238670
- NS00079586
- AKOS006275158
- Vinyllithium
- 917-57-7
- +Expand
- InChIKey： QHSTXVAUZZDMOS-UHFFFAOYSA-N
- Inchi： InChI=1S/C2H3.Li/c1-2;/h1H,2H2;/q-1;+1
- SMILES： [Li+].C=[CH-]

Computed Properties

Exact Mass: 34.03950
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 34.03947853g/mol
Heavy Atom Count: 3
Complexity: 2.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

LogP: 0.67920
PSA: 0.00000
Boiling Point: -57.5°C
Color/Form: White powder.

Lithium, ethenyl- (9CI) Related Literature

1. Generation and reactivity of α-metalated vinyl ethers

Richard W. Friesen J. Chem. Soc. Perkin Trans. 1 2001 1969
2. Asymmetric synthesis of N-protected amino acids by the addition of organolithium carboxyl synthons to ROPHy/SOPHy-derived aldoximes and ketoximes

Tracey S. Cooper,Pierre Laurent,Christopher J. Moody,Andrew K. Takle Org. Biomol. Chem. 2004 2 265
3. Regio- and stereoselective intermolecular carbolithiation reactions

G. Marsico,P. Scafato,S. Belviso,S. Superchi RSC Adv. 2020 10 32581
4. Flash generation of α-(trifluoromethyl)vinyllithium and application to continuous flow three-component synthesis of α-trifluoromethylamides

Aiichiro Nagaki,Shinya Tokuoka,Jun-ichi Yoshida Chem. Commun. 2014 50 15079
5. Catalytic asymmetric total synthesis of (+)-artalbic acid

Toyoharu Kobayashi,Ryuta Shioi,Ai Ushie,Hideki Abe,Hisanaka Ito Chem. Commun. 2016 52 9391
6. Synthesis of 2,3-dihydro-1H-phosphindole-1-oxides via the t-BuLi-mediated rearrangement of vinyl bromides and phosphine oxides

Bin Li,Mingkai Zhang,Xulun Huang,Zhenhua Gu Org. Chem. Front. 2017 4 1854
7. Chemistry of the pheromones of mealybug and scale insects

Yunfan Zou,Jocelyn G. Millar Nat. Prod. Rep. 2015 32 1067
8. Menthone and p-menthyl-3-carboxaldehyde as chiral auxiliaries

Claude Spino Chem. Commun. 2011 47 4872
9. X-Ray crystal structure of a vinyllithium–tetrahydrofuran solvate (C2H3Li–thf)4. Quantitative estimation of Li–H distances by 6Li–1H HOESY

Walter Bauer,Frank Hampel J. Chem. Soc. Chem. Commun. 1992 903
10. Pd-mediated cross-coupling of C-17 lithiated androst-16-en-3-ol – access to functionalized arylated steroid derivatives

Vanessa Koch,Stefan Br?se Org. Biomol. Chem. 2017 15 92

917-57-7 (Lithium, ethenyl- (9CI)) Related Products

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